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Compound of Interest

Compound Name: GSK199

Cat. No.: B607773

For Researchers, Scientists, and Drug Development Professionals

GSK199 is a potent and selective inhibitor of Peptidyl Arginine Deiminase 4 (PAD4), an
enzyme implicated in various inflammatory and autoimmune diseases.[1][2] Its high selectivity
is a critical attribute for a therapeutic candidate, minimizing the potential for off-target effects.
This guide provides a comprehensive comparison of GSK199's cross-reactivity with other
enzymes, supported by experimental data and detailed methodologies.

Executive Summary

GSK199 demonstrates remarkable selectivity for PAD4 over other PAD family members and a
broad panel of other enzymes. Extensive screening has shown negligible inhibitory activity
against a wide range of proteins, highlighting its potential as a specific pharmacological tool
and therapeutic agent.

Cross-Reactivity Data

The following table summarizes the inhibitory activity of GSK199 against various enzymes. The
data is compiled from in vitro enzymatic assays.
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Target Enzyme Fold Selectivity vs.
. Enzyme IC50 (pM)
Family PAD4
Peptidyl Arginine
PHAVIATY PAD1 >100 >500

Deiminases (PADSs)

PAD2 >100 >500

PAD3 >100 >500

PAD6 >100 >500
Panel of 50 unrelated

Other Enzymes ) >100 >500
proteins*

Histone Deacetylases
(HDACS)

HDACs 1-11 >100** >500

*Details of the 50 unrelated proteins were not fully disclosed in the primary literature.
*GSK199 showed partial activation of HDAC1 and HDACS only at high concentrations (100

HUM).

Signaling Pathway and Experimental Workflow

To understand the context of GSK199's action and how its selectivity was determined, the
following diagrams illustrate the PAD4 signaling pathway and the experimental workflows for
assessing cross-reactivity.
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PAD4 signaling pathway in NETosIs.
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Cross-Reactivity Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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